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Compound of Interest

Compound Name: Diphenylcarbazone

Cat. No.: B146866

Diphenylcarbazone: A Technical Guide for
Researchers

This technical guide provides an in-depth overview of the physicochemical properties and
applications of diphenylcarbazone, with a focus on its use in analytical chemistry. This
document is intended for researchers, scientists, and drug development professionals who
utilize this compound in their work.

Core Properties of Diphenylcarbazone

Diphenylcarbazone is a chemical compound widely used as a colorimetric reagent and
indicator.[1][2] Its utility stems from its ability to form distinctly colored complexes with various
metal ions.[3][4]

Physicochemical Data

The key quantitative properties of diphenylcarbazone are summarized in the table below for
easy reference.
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Property Value Source(s)
Molar Mass 240.26 g/mol [415]
240.27 g/mol [6]
Molecular Formula C13H12N4O [B1I51[71[6][8]
CAS Number 538-62-5 [3][6]

_ _ 153-157 °C (with
Melting Point - [5]

decomposition)

157 °C (with decomposition)

Orange to orange-red
Appearance ) [2][3][6][8]
crystalline powder or needles

Soluble in ethanol, acetone,
chloroform, and benzene.[2][3]
[4][8] Insoluble in water.[3][4]

[5]i8]

Solubility

Note on Molar Extinction Coefficient: A definitive molar extinction coefficient for
diphenylcarbazone alone is not readily available in the surveyed literature. The compound's
primary application lies in the formation of colored complexes with metal ions, and the
spectrophotometric properties of these complexes are well-documented.

Experimental Protocols

Diphenylcarbazone is a key reagent in the colorimetric determination of heavy metals, most
notably mercury (Hg?*) and hexavalent chromium (Cré+).

Determination of Mercury(ll) lons

This protocol is based on the formation of a colored complex between diphenylcarbazone and
mercury(ll) ions.

Methodology:

o Sample Preparation: The sample containing mercury(ll) ions is acidified.
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Reagent Preparation: A solution of diphenylcarbazone is typically prepared in an organic
solvent such as ethanol.[2]

Reaction: The diphenylcarbazone solution is added to the acidified sample. In the presence
of Hg?* ions, a blue-violet or purple complex is formed.[4][7]

Analysis: The intensity of the colored complex is measured spectrophotometrically. The
maximum absorbance (Amax) of the mercury-diphenylcarbazone complex is observed
around 520-540 nm.[9] The concentration of mercury is then determined by comparing the
absorbance to a calibration curve prepared with known concentrations of mercury standards.

Determination of Hexavalent Chromium

This method relies on the reaction of hexavalent chromium with diphenylcarbazide, which is

readily oxidized to diphenylcarbazone, followed by complexation. Commercial

diphenylcarbazone often contains diphenylcarbazide.

Methodology:

Sample Preparation: The sample containing hexavalent chromium is acidified, typically with
sulfuric acid.

Reagent Preparation: A solution of diphenylcarbazide (or a
diphenylcarbazone/diphenylcarbazide mixture) is prepared in a suitable organic solvent like
acetone or isopropyl alcohol.

Reaction: The reagent solution is added to the acidified sample. Hexavalent chromium
oxidizes diphenylcarbazide to diphenylcarbazone, and the resulting trivalent chromium
forms a red-violet complex with the diphenylcarbazone.

Analysis: The absorbance of the resulting colored solution is measured using a
spectrophotometer at a wavelength of approximately 540 nm. The concentration of
hexavalent chromium is determined from a standard calibration curve.

Logical and Experimental Workflows
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The analytical applications of diphenylcarbazone follow a clear and logical workflow, from
sample preparation to final analysis.

Workflow for Heavy Metal Detection

The general experimental workflow for the detection of heavy metals using
diphenylcarbazone is illustrated below.

General Workflow for Heavy Metal Detection
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General Workflow for Heavy Metal Detection

Reaction Pathway for Chromium Detection
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The reaction between hexavalent chromium and diphenylcarbazide to form the colored
complex is a key aspect of its analytical application.

Reaction Pathway for Cr(VI) Detection

Cr(Vl) in

Diphenylcarbazide

:

Oxidation-Reduction Reaction

'

Diphenylcarbazone Cr(l11)

i i

Formation of Red-Violet
Cr(ll)-Diphenylcarbazone Complex

Acidic Solution
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Reaction Pathway for Cr(VI) Detection

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. taylorandfrancis.com [taylorandfrancis.com]

2. Diphenylcarbazone - CAMEO [cameo.mfa.org]

3. CAS 538-62-5: Diphenylcarbazone | CymitQuimica [cymitquimica.com]

4. Diphenylcarbazone - Wikipedia [en.wikipedia.org]

5. labdepotinc.com [labdepotinc.com]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b146866?utm_src=pdf-body-img
https://www.benchchem.com/product/b146866?utm_src=pdf-custom-synthesis
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/Diphenylcarbazone/
https://cameo.mfa.org/wiki/Diphenylcarbazone
https://cymitquimica.com/cas/538-62-5/
https://en.wikipedia.org/wiki/Diphenylcarbazone
https://www.labdepotinc.com/media/wysiwyg/pdfs/lc136757.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146866?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. chemimpex.com [chemimpex.com]

e 7. DIPHENYLCARBAZONE | 538-62-5 [chemicalbook.com]
» 8. Diphenylcarbazone [chembk.com]

e 9. sibran.ru [sibran.ru]

¢ To cite this document: BenchChem. [Molar mass and extinction coefficient of
diphenylcarbazone.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146866#molar-mass-and-extinction-coefficient-of-
diphenylcarbazone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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